3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]oxybenzoic acid
• InChI: InChI=1S/C15H19NO5/c1-15(2,3)21-14(19)16-8-10(9-16)20-12-7-5-4-6-11(12)13(17)18/h4-7,10H,8-9H2,1-3H3,(H,17,18)
• InChI Key: LTKYOQCUZFAABC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2=CC=CC=C2C(=O)O

Description

3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium chlorite (1.85 g; 20.43 mmol; 5.5 eq.) and sodium dihydrogenphosphate (1.6 g; 13.37 mmol; 3.6 eq.) in water (10 mL) was added dropwise to a mixture of 2-methyl-2-butene (3.71 mL) and 3-(2-formyl-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester (1.03 g; 3.71 mmol; 1 eq.) in 1,4-dioxane (10 mL). and the reaction mixture was stirred at room temperature for 2 hours. The dioxane was evaporated in vacuo, the mixture diluted with water and the pH made acidic with 0.1M HCl. The precipitate was filtered off, washed with water and dried to afford the title compound (1.02 g, 94%) as a white solid. UPLC/MS: (MS−) 292.4 ([M−H]−).